Cas no 1922962-50-2 (Triethylborane-Diethylenetriamine complex(TEB-DETA))

• Product Name: Triethylborane-Diethylenetriamine complex(TEB-DETA)
• CAS No: 1922962-50-2
• MF: C₁₀H₂₈BN₃
• MW: 201.160422325134
• CID: 6794003
• PubChem ID: 87340064
• Update Time: 2025-05-20

Triethylborane-Diethylenetriamine complex(TEB-DETA) Chemical and Physical Properties

Names and Identifiers

• 1922962-50-2
• Triethylborane-Diethylenetriamine complex(TEB-DETA)
• SCHEMBL2133175
• 1187733-83-0
• N'-(2-aminoethyl)ethane-1,2-diamine;triethylborane

• Inchi： 1S/C6H15B.C4H13N3/c1-4-7(5-2)6-3;5-1-3-7-4-2-6/h4-6H2,1-3H3;7H,1-6H2
• InChI Key： LRIOGIBXOOAGMT-UHFFFAOYSA-N
• SMILES： N(CCN)CCN.C(B(CC)CC)C

Computed Properties

• Exact Mass: 201.2376281g/mol
• Monoisotopic Mass: 201.2376281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 51.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on Triethylborane-Diethylenetriamine complex(TEB-DETA)

Triethylborane-Diethylenetriamine Complex (TEB-DETA): A Comprehensive Overview

Triethylborane-Diethylenetriamine Complex (TEB-DETA), also known as 1922962-50-2, is a unique organoborane compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is a coordination complex formed between triethylborane (TEB) and diethylenetriamine (DETA), which exhibits distinctive chemical properties and versatile applications. Recent advancements in its synthesis, characterization, and utilization have further solidified its role as a valuable tool in modern chemistry.

The structure of TEB-DETA is characterized by the coordination of the Lewis acidic boron atom in triethylborane with the nitrogen atoms of diethylenetriamine. This interaction results in a stable complex that can act as a catalyst or reagent in various chemical transformations. The Lewis acidity of the boron center is modulated by the coordinating amine ligand, making it highly tunable for specific reactions. Recent studies have explored the use of TEB-DETA in asymmetric catalysis, where its ability to induce enantioselectivity has been demonstrated in key organic reactions.

One of the most notable applications of TEB-DETA is in the field of olefin polymerization. The complex has been shown to effectively catalyze the polymerization of alkenes under mild conditions, producing high-quality polymers with controlled molecular weights. This property has significant implications for the development of advanced materials, such as thermoplastics and elastomers, which are widely used in industries ranging from automotive manufacturing to biomedical devices.

In addition to its catalytic roles, TEB-DETA has also found utility in organometallic chemistry. Its ability to stabilize reactive intermediates makes it an ideal candidate for facilitating challenging transformations, such as cross-coupling reactions and cycloadditions. Recent research has highlighted its potential as a precursor for the synthesis of boron-containing materials with unique electronic and optical properties.

The synthesis of TEB-DETA typically involves the reaction of triethylborane with diethylenetriamine under controlled conditions. This process can be optimized to ensure high yields and purity, which are critical for its performance in various applications. Advanced characterization techniques, such as X-ray crystallography and NMR spectroscopy, have been employed to elucidate the molecular structure and bonding interactions within the complex.

From an environmental perspective, TEB-DETA exhibits favorable handling properties compared to other organoboranes. Its stability under ambient conditions and low toxicity make it a safer alternative for industrial applications. Moreover, ongoing research is focused on improving its recyclability and reducing waste generation during its use in chemical processes.

In conclusion, Triethylborane-Diethylenetriamine Complex (TEB-DETA) represents a cutting-edge advancement in organoborane chemistry. Its unique properties, versatile applications, and compatibility with modern synthetic methods position it as a key compound for addressing current challenges in chemical research and industrial production. As new discoveries continue to emerge, TEB-DETA is poised to play an even greater role in shaping the future of materials science and catalysis.